[(1R,2R,3R,11S,12R,14R,26R)-12-cyano-5,6'-dihydroxy-6,7'-dimethoxy-7,21,30-trimethyl-24,27-dioxospiro[17,19,28-trioxa-24lambda4-thia-13,30-diazaheptacyclo[12.9.6.13,11.02,13.04,9.015,23.016,20]triaconta-4(9),5,7,15,20,22-hexaene-26,1'-3,4-dihydro-2H-isoquinoline]-22-yl] acetate

• Molecular Formula: C40H42N4O11S
• Molecular Weight: 786.8 g/mol
• IUPAC Name: [(1R,2R,3R,11S,12R,14R,26R)-12-cyano-5,6'-dihydroxy-6,7'-dimethoxy-7,21,30-trimethyl-24,27-dioxospiro[17,19,28-trioxa-24λ4-thia-13,30-diazaheptacyclo[12.9.6.13,11.02,13.04,9.015,23.016,20]triaconta-4(9),5,7,15,20,22-hexaene-26,1'-3,4-dihydro-2H-isoquinoline]-22-yl] acetate
• InChI: InChI=1S/C40H42N4O11S/c1-17-9-21-10-23-24(13-41)44-25-14-52-39(48)40(22-12-27(50-5)26(46)11-20(22)7-8-42-40)15-56(49)38(32(44)31(43(23)4)28(21)33(47)34(17)51-6)30-29(25)37-36(53-16-54-37)18(2)35(30)55-19(3)45/h9,11-12,23-25,31-32,38,42,46-47H,7-8,10,14-16H2,1-6H3/t23-,24-,25-,31+,32+,38+,40+,56?/m0/s1
• InChI Key: RRCYSJADSSZEAZ-WIRWAPGUSA-N
• Isomeric SMILES: CC1=CC2=C([C@@H]3[C@@H]4[C@H]5C6=C(C(=C7C(=C6[C@@H](N4[C@H]([C@H](C2)N3C)C#N)COC(=O)[C@@]8(CS5=O)C9=CC(=C(C=C9CCN8)O)OC)OCO7)C)OC(=O)C)C(=C1OC)O
• Canonical SMILES: CC1=CC2=C(C3C4C5C6=C(C(=C7C(=C6C(N4C(C(C2)N3C)C#N)COC(=O)C8(CS5=O)C9=CC(=C(C=C9CCN8)O)OC)OCO7)C)OC(=O)C)C(=C1OC)O
• synonyms: ecteinascidin 786

Description

[(1R,2R,3R,11S,12R,14R,26R)-12-cyano-5,6'-dihydroxy-6,7'-dimethoxy-7,21,30-trimethyl-24,27-dioxospiro[17,19,28-trioxa-24lambda4-thia-13,30-diazaheptacyclo[12.9.6.13,11.02,13.04,9.015,23.016,20]triaconta-4(9),5,7,15,20,22-hexaene-26,1'-3,4-dihydro-2H-isoquinoline]-22-yl] acetate is a natural product found in Ecteinascidia thurstoni with data available.

Scientific Research Applications

Synthesis and Chemical Properties

The complex isoquinoline derivative described has been studied for its chemical properties and synthesis methods. For instance, the work by (Saleh et al., 2020) focused on synthesizing novel annulated dihydroisoquinoline heterocycles and examining their cytotoxicity. This type of research highlights the compound's potential in creating new chemical structures with specific properties. Similarly, studies like those by (Koltai et al., 1981) and (Yavari et al., 2007) contribute to understanding the synthesis pathways and structural characteristics of similar compounds.

Potential Therapeutic Applications

Research has explored the potential therapeutic applications of isoquinoline derivatives. For example, (Azamatov et al., 2023) investigated the local anesthetic activity and toxicity of synthesized isoquinoline alkaloid derivatives, shedding light on their potential medical applications. Such studies are crucial for developing new drugs and understanding the medicinal properties of these compounds.

Structural and Stereochemical Analysis

Understanding the structure and stereochemistry of isoquinoline derivatives is another key area of research. The works of (Heydenreich et al., 2003) and (Rozwadowska et al., 2002) delve into the synthesis and stereochemical studies of isoquinoline derivatives, providing a deeper understanding of their molecular configurations. This information is critical for tailoring these compounds for specific scientific and therapeutic applications.

Novel Synthetic Pathways and Derivatives

Researchers continually explore novel synthetic pathways and derivatives of isoquinoline compounds. The studies by (Zhao & Eguchi, 1998) and (Fülöp et al., 1997) demonstrate the synthesis of new isoquinoline structures, contributing to the diversity and utility of these compounds in various fields.